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For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(2-Methyl-5-nitrophenyl)guanidine nitrate is a key chemical intermediate, recognized for its
crucial role in the synthesis of the targeted anticancer drug, Imatinib. This technical guide
provides a comprehensive overview of its chemical properties, detailed experimental protocols
for its synthesis and analysis, and its place within the broader context of pharmaceutical
manufacturing. The presence of both a nitro group and a guanidine moiety in its structure
makes it a compound of interest for further research in medicinal chemistry.[1]

Chemical and Physical Properties

A summary of the known quantitative properties of 1-(2-Methyl-5-nitrophenyl)guanidine
nitrate is presented below. These values have been compiled from various chemical suppliers
and safety data sheets.
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Property Value Source(s)
Molecular Formula CsH11N5s0s [2]
Molecular Weight 257.21 g/mol [3]
CAS Number 152460-08-7 [4]

White to off-white or light
Appearance ] [31[5]
yellow solid/powder

Melting Point 218-219 °C [1][6]
Purity (as per suppliers) >97.0% (HPLC) [3]
Solubility Soluble in water. [61[7]

Room temperature,
Storage Temperature recommended <15°C inacool, [3]

dark place.

Experimental Protocols
Synthesis of 1-(2-Methyl-5-nitrophenyl)guanidine Nitrate

The synthesis of this compound is a critical step in the manufacturing pathway of Imatinib.[8] A
common method involves the reaction of 2-methyl-5-nitroaniline with cyanamide in the
presence of an acid. The following protocol is adapted from patent literature, which describes
the formation of the guanidine nitrate salt.[2]

Reaction:
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Caption: Synthesis workflow for 1-(2-Methyl-5-nitrophenyl)guanidine nitrate.

Materials:

2-methyl-5-nitroaniline

50% aqueous cyanamide solution

Concentrated nitric acid

Ethanol

Procedure:

o To a suitable reaction vessel, add 2-methyl-5-nitroaniline (121.72 g) and 50% aqueous
cyanamide solution (100.8 g).[2]
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e Add ethanol (160 ml) to the mixture.[2]
 Stir the mixture and heat to 70°C.[2]

o Slowly add concentrated nitric acid (50 ml) to the reaction mixture. Caution: This step may be
exothermic.

 After the addition of nitric acid, heat the mixture to reflux and maintain for approximately 3
hours.[2]

 After the reaction is complete, cool the mixture to 45°C and then allow it to stand to cool
down further and crystallize.[2]

o Collect the precipitated solid by suction filtration.[2]
o Wash the filter cake with ethanol (150 ml).[2]

e Dry the resulting yellow-white solid to obtain 1-(2-methyl-5-nitrophenyl)guanidine nitrate.
The reported yield for a similar process is approximately 87%.[2]

Analytical Method: High-Performance Liquid
Chromatography (HPLC)

The purity of 1-(2-Methyl-5-nitrophenyl)guanidine nitrate is typically assessed by reverse-
phase HPLC. While a specific, detailed protocol is not readily available in the public domain,
the following general conditions have been reported.

General HPLC Parameters:

¢ Column: A reverse-phase column such as Newcrom R1 is suggested.[9]

o Mobile Phase: A mixture of acetonitrile and water with an acid modifier.[9]
o For standard analysis, phosphoric acid can be used.[9]

o For Mass Spectrometry (MS) compatible applications, formic acid should be used as the
modifier.[9]
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» Detection: UV detection is suitable for this compound. A wavelength of 195 nm has been
used for the analysis of the parent guanidine molecule.[10]

Note: For method development and validation, it is crucial to optimize parameters such as the
specific column, mobile phase composition and gradient, flow rate, and detector wavelength for

the specific instrumentation being used.

Role in Imatinib Synthesis

1-(2-Methyl-5-nitrophenyl)guanidine nitrate is not known to have a direct biological
mechanism of action itself.[1] Its primary significance lies in its role as a precursor in the
synthesis of Imatinib.[1] The following diagram illustrates the logical flow from the starting
material to Imatinib, highlighting the position of the title compound.
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Starting Material

2-Methyl-5-nitroaniline

+ Cyanamide, HNOs

Guanidination

1-(2-Methyl-5-nitrophenyl)guanidine nitrate

+ 3-dimethylamino-1-(3-pyridyl)-propenone

Cyclization

A4
N-(2-methyl-5-nitrophenyl)-4-(pyridin-3-yl)-pyrimidin-2-amine

(e.g., Hz2, Pd/C)

Redl%(:tion

N-(5-amino-2-methylphenyl)-4-(3-pyridyl)-2-pyrimidinamine

+ Acylation & Substitution

Final Broduct

Click to download full resolution via product page
Caption: Simplified reaction pathway for Imatinib synthesis.

The synthesis involves the initial formation of the guanidine nitrate, followed by a cyclization
reaction to form the pyrimidine ring.[11] Subsequent reduction of the nitro group to an amine
and further condensation reactions lead to the final Imatinib molecule.[8]
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Safety and Handling

As with any chemical compound, proper safety precautions should be taken when handling 1-
(2-Methyl-5-nitrophenyl)guanidine nitrate. The presence of a nitroaromatic group suggests
that it should be handled with care, avoiding high temperatures and potential ignition sources.
[1] Guanidine derivatives can be irritants, and therefore, skin and eye contact should be
avoided.[1] Always refer to the latest Safety Data Sheet (SDS) for complete and detailed safety
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-(2-Methyl-5-nitrophenyl)guanidine nitrate chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b018816#1-2-methyl-5-nitrophenyl-guanidine-nitrate-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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